1-(5-Aminopyrimidin-2-yl)piperidin-4-ol

• IUPAC Name: 1-(5-aminopyrimidin-2-yl)piperidin-4-ol
• InChI: InChI=1S/C9H14N4O/c10-7-5-11-9(12-6-7)13-3-1-8(14)2-4-13/h5-6,8,14H,1-4,10H2
• InChI Key: KALKDWKDZFSULK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NC=C(C=N2)N
• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol

Description

1-(5-Aminopyrimidin-2-yl)piperidin-4-ol, also known as PAP, is a heterocyclic compound. It has a molecular formula of C9H14N4O and a molecular weight of 194.23 g/mol.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered piperidine ring attached to a pyrimidine ring via a single bond. The pyrimidine ring contains two nitrogen atoms and four carbon atoms, while the piperidine ring contains one nitrogen atom and five carbon atoms.

Chemical Reactions Analysis

Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst can afford a series of enantiomerically enriched 2,5- and 2,6-disubstituted protected piperidines.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a boiling point of 448.8°C at 760 mmHg.

Scientific Research Applications

Pharmacological Evaluation

• Aminopyrimidine derivatives have been explored for their pharmacological potential, with some compounds showing moderate potency as 5-HT(1A) agonists. These studies have aimed at improving metabolic stability by modifying the compound's lipophilicity, leading to compounds with enhanced properties within the series (Dounay et al., 2009).

HIV-1 NNRTIs Development

• Indazolyl-substituted piperidin-4-yl-aminopyrimidines have been designed as HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs), with certain compounds displaying potent activities against wild-type and mutant HIV-1 strains. This work demonstrates the importance of molecular hybridization strategies in drug design and the synthesis of targeted molecules with significant anti-HIV activities (Xiao et al., 2019).

Bone Formation Enhancement

• Compounds targeting the Wnt beta-catenin signaling pathway have been identified, showing promise in the treatment of bone disorders. Specific aminopyrimidine derivatives demonstrated a dose-dependent increase in trabecular bone formation rate in animal models, highlighting their potential for therapeutic applications in bone health (Pelletier et al., 2009).

HIV-1 Reverse Transcriptase Inhibition

• Novel piperidine-linked aminopyrimidine derivatives with broad activity against both wild-type and drug-resistant HIV-1 strains have been discovered, underscoring the utility of this compound class in developing new antiretroviral therapies (Kertesz et al., 2010).

Supramolecular Chemistry

• The 2-aminopyrimidin-5-yl ligand has been employed in the construction of supramolecular porphyrin arrays, with implications for light-harvesting applications. This research highlights the ligand's potential in forming aggregates with broad absorption bands, essential for efficient energy capture and transfer (Balaban et al., 2003).

Mechanism of Action

Target of Action

Similar piperidine derivatives have been reported to target the chemokine receptor ccr5, which plays a crucial role in hiv-1 entry .

Mode of Action

If it acts similarly to other piperidine derivatives, it may interact with its target receptor (such as ccr5) and inhibit its function .

Biochemical Pathways

If it acts similarly to other piperidine derivatives, it may interfere with the HIV-1 entry process by blocking the CCR5 receptor .

Result of Action

If it acts similarly to other piperidine derivatives, it may inhibit the function of the CCR5 receptor, thereby preventing HIV-1 entry into cells .